5,6-dimethyl-N-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5,6-dimethyl-N-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H20N4/c1-14-9-11-18(12-10-14)24-20-15(2)16(3)23-21-19(13-22-25(20)21)17-7-5-4-6-8-17/h4-13,24H,1-3H3
• InChI Key: FIQHOSPUQBEHEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C(C(=NC3=C(C=NN32)C4=CC=CC=C4)C)C
• Molecular Formula: C21H20N4
• Molecular Weight: 328.4 g/mol

Description

The compound “5,6-dimethyl-N-(4-methylphenyl)-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” belongs to a class of compounds known as pyrazole-bearing compounds. These compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

The synthesis of pyrazole-bearing compounds involves the use of hydrazine-coupled pyrazoles. The structures of these synthesized compounds are verified by employing elemental microanalysis, FTIR, and 1H NMR techniques. Other synthetic approaches involve the use of 5-amino-pyrazoles as versatile synthetic building blocks in the synthesis of remarkable organic molecules.

Chemical Reactions Analysis

Pyrazole-bearing compounds are known to exhibit potent antileishmanial and antimalarial activities. The in vitro antileishmanial and in vivo antimalarial activities of the synthesized pyrazole derivatives were evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice, respectively.

Scientific Research Applications

Antileishmanial Activity

• Leishmaniasis, a neglected tropical disease, affects millions of people globally. Compound 13 demonstrated potent antileishmanial activity against Leishmania aethiopica clinical isolates. .

Antimalarial Activity

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Antitumor Potential

• While not directly studied for antitumor effects, compounds with similar structures have shown promise. .

Molecular Hybridization Strategy

• The molecular hybridization approach combines different pharmacophores to design novel compounds. .

Dihydrofolate Reductase (DHFR) Inhibition

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Mechanism of Action

Target of Action

Similar compounds have been found to have potent antileishmanial and antimalarial activities . These compounds often target enzymes or proteins essential for the survival and replication of the pathogens .

Mode of Action

It’s worth noting that similar compounds often interact with their targets by binding to the active site, thereby inhibiting the function of the target . This interaction can lead to the death of the pathogen or halt its replication .

Biochemical Pathways

Similar compounds often affect pathways essential for the survival and replication of the pathogens . The downstream effects usually include the death of the pathogen or a halt in its replication .

Result of Action

Similar compounds have been found to have potent antileishmanial and antimalarial activities . These compounds often lead to the death of the pathogen or halt its replication .